Cromoglicic acid
Cromoglicic acid
Cromolyn is a synthetic mast cell stabilizer with anti-inflammatory activity. Cromolyn probably interferes with the antigen-mediated calcium ion influx into mast cells. This prevents mast cell degranulation, resulting in mast cell stabilization and inhibition of the release of inflammatory mediators, such as histamine and leukotrienes, which are involved in type I allergic reactions. Cromolyn also prevents inflammatory mediator release from eosinophils.
Cromoglicic acid, also known as cromolyn or cromoglycate, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Cromoglicic acid is a drug which is used for the management of patients with bronchial asthma. also used in the treatment of vernal keratoconjunctivitis, vernal conjunctivitis, and vernal keratitis. Cromoglicic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cromoglicic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, cromoglicic acid is primarily located in the membrane (predicted from logP).
Cromolyn is a Mast Cell Stabilizer. The physiologic effect of cromolyn is by means of Decreased Histamine Release.
Cromoglicic acid, also known as cromolyn or cromoglycate, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Cromoglicic acid is a drug which is used for the management of patients with bronchial asthma. also used in the treatment of vernal keratoconjunctivitis, vernal conjunctivitis, and vernal keratitis. Cromoglicic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cromoglicic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, cromoglicic acid is primarily located in the membrane (predicted from logP).
Cromolyn is a Mast Cell Stabilizer. The physiologic effect of cromolyn is by means of Decreased Histamine Release.
Brand Name:
Vulcanchem
CAS No.:
16110-51-3
VCID:
VC0099618
InChI:
InChI=1S/C23H16O11/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30)
SMILES:
C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O
Molecular Formula:
C23H16O11
Molecular Weight:
468.4 g/mol
Cromoglicic acid
CAS No.: 16110-51-3
Main Products
VCID: VC0099618
Molecular Formula: C23H16O11
Molecular Weight: 468.4 g/mol
| CAS No. | 16110-51-3 |
|---|---|
| Product Name | Cromoglicic acid |
| Molecular Formula | C23H16O11 |
| Molecular Weight | 468.4 g/mol |
| IUPAC Name | 5-[3-(2-carboxy-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H16O11/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30) |
| Standard InChIKey | IMZMKUWMOSJXDT-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O |
| Canonical SMILES | C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O |
| Appearance | Solid powder |
| Colorform | Colorless crystals from ethanol + ethe |
| Melting Point | 421 to 423 °F (NTP, 1992) 241 dec °C 241-242 °C (decomposes) 241-242°C |
| Physical Description | Chromoglicic acid is a solid. (NTP, 1992) Solid |
| Description | Cromolyn is a synthetic mast cell stabilizer with anti-inflammatory activity. Cromolyn probably interferes with the antigen-mediated calcium ion influx into mast cells. This prevents mast cell degranulation, resulting in mast cell stabilization and inhibition of the release of inflammatory mediators, such as histamine and leukotrienes, which are involved in type I allergic reactions. Cromolyn also prevents inflammatory mediator release from eosinophils. Cromoglicic acid, also known as cromolyn or cromoglycate, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Cromoglicic acid is a drug which is used for the management of patients with bronchial asthma. also used in the treatment of vernal keratoconjunctivitis, vernal conjunctivitis, and vernal keratitis. Cromoglicic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cromoglicic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, cromoglicic acid is primarily located in the membrane (predicted from logP). Cromolyn is a Mast Cell Stabilizer. The physiologic effect of cromolyn is by means of Decreased Histamine Release. |
| Related CAS | 15826-37-6 (Parent) |
| Shelf Life | VERY STABLE WITH NO DEGRADATION UNDER NORMAL STORAGE CONDITIONS EXCEPT FOR MOISTURE GAIN /DISODIUM/ |
| Solubility | 210 mg/L 3.58e-02 g/L |
| Synonyms | Aarane Acid, Cromoglicic Acid, Cromoglycic Bicromat Spray Cromoglicic Acid Cromoglycate Cromoglycate, Disodium Cromoglycate, Sodium Cromoglycic Acid Cromolyn Cromolyn Sodium Disodium Cromoglycate FPL 670 FPL-670 FPL670 Intal Lomudal Nalcrom Nasalcrom Opticrom Sodium Cromoglycate Vicrom |
| PubChem Compound | 2882 |
| Last Modified | Nov 11 2021 |
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